Cas no 11032-85-2 (Cladofulvin)

• Product Name: Cladofulvin
• CAS No: 11032-85-2
• MF: C₃₀H₁₈O₁₀
• MW: 538.457929134369
• CID: 220994
• PubChem ID: 71434670
• Update Time: 2024-02-29

Cladofulvin Chemical and Physical Properties

Names and Identifiers

• [1,2'-Bianthracene]-9,9',10,10'-tetrone,1',4,5,6,7',8'-hexahydroxy-2,3'-dimethyl-, (-)-
• Cladofulvin(7CI,8CI)
• (-)-1',4,5,6,7',8'-Hexahydroxy-2,3'-dimethyl-1,2'-bi[9,10-anthraquinone]
• Cladofulvin
• (-)-Cladofulvin
• 11032-85-2
• DTXSID701130679
• 1',4,5,6,7',8'-hexahydroxy-2,3'-dimethyl[1,2'-bianthracene]-9,9',10,10'-tetrone
• CHEBI:152056
• (-)-1',4,5,6,7',8'-Hexahydroxy-2,3'-dimethyl[1,2'-bianthracene]-9,9',10,10'-tetrone

• Inchi： 1S/C30H18O10/c1-9-7-13-21(29(39)19-11(24(13)34)3-5-14(31)26(19)36)28(38)18(9)17-10(2)8-16(33)22-23(17)25(35)12-4-6-15(32)27(37)20(12)30(22)40/h3-8,31-33,36-38H,1-2H3
• InChI Key： XHKQDFVQROFUEL-UHFFFAOYSA-N
• SMILES： OC1=C2C(C3C(=C(C=CC=3C(C2=CC(C)=C1C1=C(C)C=C(C2C(C3C(=C(C=CC=3C(C1=2)=O)O)O)=O)O)=O)O)O)=O

Computed Properties

• Exact Mass: 538.09
• Monoisotopic Mass: 538.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 1
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• XLogP3: 5.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones